Cas no 868976-44-7 (N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 868976-44-7
• MF: C₁₉H₁₈N₄O₂S₂
• MW: 398.501821041107
• CID: 5815609
• PubChem ID: 18561278
• Update Time: 2025-05-22

N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• F1838-3101
• AKOS024613422
• N-(5-((2-oxo-2-(phenethylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• SR-01000016479-1
• 868976-44-7
• SR-01000016479
• N-[5-({[(2-PHENYLETHYL)CARBAMOYL]METHYL}SULFANYL)-1,3,4-THIADIAZOL-2-YL]BENZAMIDE
• N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

• Inchi： 1S/C19H18N4O2S2/c24-16(20-12-11-14-7-3-1-4-8-14)13-26-19-23-22-18(27-19)21-17(25)15-9-5-2-6-10-15/h1-10H,11-13H2,(H,20,24)(H,21,22,25)
• InChI Key： QSSZEIYHMJZGDU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(=O)NCCC2=CC=CC=C2)S1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 398.08711818g/mol
• Monoisotopic Mass: 398.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide: A Comprehensive Overview

N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide is a complex organic compound with the CAS number 868976-44-7. This compound belongs to the class of benzamides and features a thiadiazole ring system, which is known for its diverse applications in pharmaceuticals and agrochemicals. The structure of this compound is characterized by a benzamide group attached to a 1,3,4-thiadiazole ring via a sulfanyl group. The presence of the (2-phenylethyl)carbamoylmethyl substituent further enhances its chemical complexity and potential biological activity.

The synthesis of N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide involves a multi-step process that typically includes the formation of the thiadiazole ring followed by functionalization with the benzamide and carbamoylmethyl groups. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for synthesizing such compounds. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions and improve yields.

From a pharmacological perspective, N-5-substituted 1,3,4-thiadiazole derivatives have garnered significant attention due to their potential as drug candidates. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antitumor properties. Specifically, N-5-(sulfanyl)-substituted 1,3,4-thiadiazoles have been shown to inhibit certain enzymes involved in inflammatory pathways, making them promising leads for the development of anti-inflammatory agents.

Recent research has also focused on the anti-cancer potential of this compound. Preclinical studies have indicated that N-5-(sulfanyl)-substituted 1,3,4-thiadiazoles can induce apoptosis in cancer cells by targeting specific signaling pathways. Additionally, these compounds have been found to exhibit synergistic effects when used in combination with conventional chemotherapy drugs, potentially reducing the required doses and minimizing side effects.

In terms of application development, N-benzamides with thiadiazole moieties are being explored for their potential use in agrochemicals. These compounds have shown promise as fungicides and insecticides due to their ability to inhibit key enzymes in pathogens. For example, studies have demonstrated that N-benzamides containing thiadiazole rings can effectively control fungal infections in crops without causing significant harm to beneficial organisms.

From an environmental standpoint, the synthesis and application of N-benzamides with thiadiazole moieties must be carefully managed to minimize ecological impacts. Researchers are actively investigating green chemistry approaches to reduce waste and improve sustainability in the production of these compounds. This includes the use of biodegradable solvents and catalysts as well as recycling strategies for unreacted reagents.

In conclusion, N-5-(sulfanyl)-substituted 1,3,4-thiadiazole benzamides, such as CAS number 868976-44-7, represent a class of compounds with significant potential in pharmaceuticals and agrochemicals. Ongoing research continues to uncover new insights into their biological activities and applications. As advancements in synthetic methods and green chemistry practices unfold, these compounds are poised to play an increasingly important role in addressing global health and agricultural challenges.